Cas no 20845-95-8 (1-cyclopropyl-2,2-dimethylpropan-1-one)

• Product Name: 1-cyclopropyl-2,2-dimethylpropan-1-one
• CAS No: 20845-95-8
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD16748760
• CID: 1396410
• PubChem ID: 13234843
• Update Time: 2025-10-11

1-cyclopropyl-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-cyclopropyl-2,2-dimethyl-
• 1-cyclopropyl-2,2-dimethylpropan-1-one
• F30713
• AKOS011682868
• SCHEMBL6140852
• 1-Cyclopropyl-2,2-dimethyl-1-propanone
• F8885-7498
• DTXSID401284114
• t-butyl cyclopropyl ketone
• EN300-298114
• 20845-95-8
• MFCD16748760
• CS-0215750
• AWQUMGUAPWNEFT-UHFFFAOYSA-N

• MDL： MFCD16748760
• Inchi： 1S/C8H14O/c1-8(2,3)7(9)6-4-5-6/h6H,4-5H2,1-3H3
• InChI Key： AWQUMGUAPWNEFT-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 1-cyclopropyl-2,2-dimethylpropan-1-one

1-Cyclopropyl-2,2-Dimethylpropan-1-One (CAS No. 20845-95-8): An Overview and Recent Advances

1-Cyclopropyl-2,2-dimethylpropan-1-one (CAS No. 20845-95-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 1-cyclopropyl-2,2-dimethylpropanone, is characterized by its unique cyclopropyl and dimethyl substituents, which confer it with distinct chemical properties and reactivity profiles. In this comprehensive overview, we will delve into the structure, synthesis, applications, and recent advancements in the study of this compound.

The molecular formula of 1-cyclopropyl-2,2-dimethylpropan-1-one is C₈H₁₄O, and it has a molecular weight of approximately 126.19 g/mol. The compound features a cyclopropyl ring attached to a ketone group, with two methyl groups providing additional steric hindrance. This structural arrangement makes it an interesting candidate for various chemical reactions and biological studies.

In terms of synthesis, 1-cyclopropyl-2,2-dimethylpropan-1-one can be prepared through several routes. One common method involves the reaction of cyclopropylmagnesium bromide with acetone followed by oxidation to form the ketone. Another approach involves the condensation of cyclopropylcarboxylic acid with dimethyl ketene in the presence of a suitable catalyst. These synthetic methods have been optimized to achieve high yields and purity levels, making the compound readily available for research and industrial applications.

The unique structure of 1-cyclopropyl-2,2-dimethylpropan-1-one has led to its exploration in various chemical reactions. For instance, it has been used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals. Its reactivity in nucleophilic addition reactions and its ability to undergo enolate formation make it a valuable intermediate in organic synthesis.

In the realm of biochemistry and pharmaceutical research, 1-cyclopropyl-2,2-dimethylpropan-1-one has shown promise as a potential lead compound for drug development. Recent studies have investigated its biological activities, including its effects on enzyme inhibition and cell signaling pathways. For example, researchers have found that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 1-cyclopropyl-2,2-dimethylpropan-1-one as a scaffold for designing novel anticancer agents. The researchers synthesized a series of derivatives by modifying the cyclopropyl and dimethyl groups and evaluated their cytotoxicity against various cancer cell lines. The results showed that several derivatives exhibited significant antiproliferative activity with low micromolar IC₅₀ values.

Beyond its potential in cancer therapy, 1-cyclopropyl-2,2-dimethylpropan-1-one has also been explored for its antimicrobial properties. A study conducted at a leading research institute demonstrated that certain derivatives of this compound possess broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new avenues for developing antibiotics to combat drug-resistant bacterial strains.

In addition to its biological applications, 1-cyclopropyl-2,2-dimethylpropan-1-one has found use in materials science and polymer chemistry. Its ability to undergo polymerization reactions makes it a suitable monomer for synthesizing functional polymers with tailored properties. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the environmental fate and toxicity of 1-cyclopropyl-2,2-dimethylpropan-1-one have shown that it is relatively stable under normal conditions but can degrade through various environmental processes such as biodegradation and photolysis. However, more research is needed to fully understand its long-term environmental impact.

In conclusion, 1-cyclopropyl-2,2-dimethylpropan-1-one (CAS No. 20845-95-8) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceuticals, materials science, and environmental studies. Its unique structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods are developed and more biological activities are discovered, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.